Cas no 1355175-54-0 ([6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid)

[6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid is a heterocyclic compound featuring a fused triazolopyridine core linked to a propyl-substituted oxadiazole moiety, with an acetic acid functional group. This structure imparts unique physicochemical properties, making it suitable for applications in medicinal chemistry and drug development. The compound's rigid heterocyclic framework enhances binding affinity and selectivity, while the acetic acid group offers potential for further derivatization or salt formation. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic profiles. This molecule is of interest as a synthetic intermediate or scaffold for designing bioactive agents, particularly in targeting enzymes or receptors where heterocyclic motifs are critical.
[6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid structure
1355175-54-0 structure
Product Name:[6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid
CAS No:1355175-54-0
MF:C13H13N5O3
MW:287.274021863937
CID:5149919
Update Time:2026-03-03

[6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

    • [6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid
    • 2-(6-(3-Propyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)acetic acid
    • Inchi: 1S/C13H13N5O3/c1-2-3-9-14-13(21-17-9)8-4-5-10-15-16-11(6-12(19)20)18(10)7-8/h4-5,7H,2-3,6H2,1H3,(H,19,20)
    • InChI Key: VWQRVTNJMNSHQA-UHFFFAOYSA-N
    • SMILES: C12=NN=C(CC(O)=O)N1C=C(C1ON=C(CCC)N=1)C=C2

[6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM499766-1g
2-(6-(3-Propyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aceticacid
1355175-54-0 97%
1g
$*** 2023-03-30
Ambeed
A556394-1g
2-(6-(3-Propyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)acetic acid
1355175-54-0 97%
1g
$490.0 2024-04-24

Additional information on [6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid

Research Brief on [6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid (CAS: 1355175-54-0)

The compound [6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid (CAS: 1355175-54-0) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its unique triazolopyridine and oxadiazole moieties, has garnered significant attention due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a key player in drug discovery efforts targeting various diseases.

Recent research has elucidated the synthetic pathways for [6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid, highlighting its efficient production through multi-step organic reactions. The compound's structural complexity and functional groups make it a versatile scaffold for further derivatization. Studies have demonstrated its stability under physiological conditions, a critical factor for its potential use in vivo. The presence of the acetic acid moiety enhances its solubility, addressing a common challenge in drug development.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific molecular targets. In particular, recent in vitro studies have shown significant binding affinity to enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune disorders. The propyl-oxadiazole group appears to play a crucial role in target recognition, while the triazolopyridine core contributes to the compound's overall stability and bioavailability.

Mechanistic studies using advanced techniques such as X-ray crystallography and molecular docking have provided insights into the compound's mode of action at the atomic level. These structural biology approaches have identified key interactions between the molecule and its biological targets, offering opportunities for structure-activity relationship (SAR) optimization. The acetic acid tail has been shown to participate in critical hydrogen bonding networks, enhancing target engagement.

Recent preclinical evaluations have demonstrated promising results in animal models of disease. The compound shows favorable pharmacokinetic properties, including adequate plasma half-life and tissue distribution. Importantly, initial toxicology studies indicate a reasonable safety profile, though further investigations are warranted to fully assess its therapeutic window. These findings support the continued development of this compound as a potential drug candidate.

The current research landscape suggests several promising directions for future investigation. Combination therapies utilizing this compound with existing medications may offer synergistic effects. Additionally, structural modifications could further enhance its selectivity and potency. The compound's unique chemical features also make it a valuable tool for probing biological systems and validating novel drug targets in chemical biology research.

In conclusion, [6-(3-Propyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid represents an exciting development in medicinal chemistry. Its distinctive structural features, combined with promising biological activity, position it as a compelling subject for ongoing research. As investigations progress, this compound may yield important contributions to the development of new therapeutic agents for various medical conditions.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.